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Compound of Interest

Compound Name: Cobalt(II) acetylacetonate

Cat. No.: B1366596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational plans, and disposal information for

handling Cobalt(II) acetylacetonate. Adherence to these procedures is essential for ensuring

laboratory safety and minimizing risks associated with this hazardous chemical.

Cobalt(II) acetylacetonate is a moisture-sensitive, purple solid that poses several health risks.

It can cause irritation to the eyes, skin, and respiratory tract, and may be harmful if

swallowed[1]. Furthermore, it is classified as a substance that may cause cancer and is

suspected of causing genetic defects[2]. It can also lead to allergic skin reactions and may

cause allergy or asthma-like symptoms if inhaled[2][3].

Hazard Identification and Classification
A summary of the primary hazards associated with Cobalt(II) acetylacetonate is provided in

the table below.
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Hazard Class Category Hazard Statement

Acute Oral Toxicity Category 4
Harmful if swallowed[2][3][4][5]

[6]

Serious Eye Damage/Eye

Irritation
Category 1

Causes serious eye damage[2]

[3][4][5]

Respiratory Sensitization Category 1

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled[2][3]

Skin Sensitization Category 1
May cause an allergic skin

reaction[2][3][5]

Germ Cell Mutagenicity Category 2
Suspected of causing genetic

defects[2]

Carcinogenicity Category 1B May cause cancer[2]

Reproductive Toxicity Category 1B
May damage fertility or the

unborn child[3][5]

Hazardous to the Aquatic

Environment (Acute)
Category 1 Very toxic to aquatic life[3][5]

Hazardous to the Aquatic

Environment (Chronic)
Category 1

Very toxic to aquatic life with

long lasting effects[3]

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of

defense against the potential hazards of Cobalt(II) acetylacetonate.
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Body Part PPE Specification
Task Requiring
This PPE

Reason

Respiratory

NIOSH-approved

respirator with P100

filters (for powders) or

a powered air-

purifying respirator

(PAPR)[7][8]. An N95

respirator is a

minimum for most

dusts[7].

Handling powders,

weighing, or any

process that

generates dust.

To prevent inhalation

of fine particles, which

can cause respiratory

irritation, sensitization,

and long-term lung

damage. Cobalt

compounds are

suspected

carcinogens[1][8].

Hands

Chemical-resistant

gloves such as nitrile

or neoprene[7][8].

All handling

procedures, including

weighing, mixing, and

cleaning.

To prevent skin

contact, which can

cause allergic skin

reactions

(sensitization) and

irritation[7][8].

Eyes

ANSI-approved safety

glasses with side

shields or chemical

splash goggles. A face

shield should be used

in conjunction with

goggles when there is

a significant splash

hazard[7][8].

All handling

procedures.

To protect eyes from

dust, particles, and

chemical splashes[7]

[8].

Body

Fully-buttoned lab

coat or chemical-

resistant apron and

coveralls[7][8].

All handling

procedures.

To protect skin and

clothing from

contamination with

powders or

splashes[8].

Feet Safety shoes or boots.
All handling

procedures.

To protect feet from

spills and falling

objects[7].
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Operational Plan: Step-by-Step Handling Procedures
A systematic approach is crucial to minimize exposure and ensure safety when handling

Cobalt(II) acetylacetonate.

1. Pre-Handling Preparation

Engineering Controls Verification: Ensure a certified chemical fume hood or other ventilated

enclosure is functioning correctly before starting any work[8].

PPE Inspection: Inspect all required PPE for integrity and proper fit. Do not use damaged

gloves or other compromised equipment[8].

Emergency Equipment Location: Confirm the location and operational status of emergency

equipment, including safety showers, eyewash stations, and fire extinguishers[8].

Work Area Preparation: Designate a specific area for handling Cobalt(II) acetylacetonate.

Cover the work surface with a disposable liner to facilitate cleanup[8].

2. Handling the Compound

Weighing and Transferring: Conduct all weighing and transferring of the solid compound

within a chemical fume hood to control dust.

Solution Preparation: When preparing solutions, slowly add the Cobalt(II) acetylacetonate
powder to the solvent to avoid splashing[8].

Avoid Dust Generation: Handle the material carefully to avoid generating dust[1].

3. Post-Handling Procedures

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling[1][4].

Clothing: Remove any contaminated clothing and wash it before reuse[1][3]. Contaminated

work clothing should not be allowed out of the workplace[3].

First Aid Measures
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Immediate response is critical in case of exposure.

Exposure Route First Aid Procedure

Eyes

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately[1][3].

Skin

In case of contact, immediately flush skin with

plenty of water. Remove contaminated clothing

and shoes. Get medical aid if irritation develops

and persists[1].

Ingestion

If swallowed, do not induce vomiting unless

directed to do so by medical personnel. Never

give anything by mouth to an unconscious

person. Get medical aid immediately[1].

Inhalation

If inhaled, remove to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Get medical aid[1].

Spill and Disposal Plan
Spill Cleanup

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Use absorbent materials like sand or vermiculite to contain the spill. Do not use

water to clean up the spill, as this can cause the cobalt to dissolve and spread[7].

Cleanup: Carefully sweep or vacuum up the spilled material and place it into a suitable,

closed container for disposal. Avoid generating dusty conditions[1].

Decontaminate: Clean the spill area thoroughly.
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Waste Disposal

Dispose of Cobalt(II) acetylacetonate waste and contaminated materials in accordance

with local, state, and federal regulations[7].

Waste should be placed in a suitable, closed container and labeled appropriately[2].

It may be possible to offer surplus and non-recyclable solutions to a licensed disposal

company or dissolve the material in a combustible solvent for incineration[9].

Experimental Workflow and Safety Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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